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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B10752270

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.

Introduction PKUMDL-WQ-2101 is a potent and selective negative allosteric modulator of
phosphoglycerate dehydrogenase (PHGDH), a key enzyme in the serine biosynthesis pathway.
[1] It has demonstrated anti-tumor activity in cancer cell lines that overexpress PHGDH.[1]
Accurate preparation of stock solutions is critical for obtaining reliable and reproducible results
in in vitro and in vivo experiments. This document provides a detailed protocol for the
preparation, storage, and handling of PKUMDL-WQ-2101 stock solutions in dimethyl sulfoxide
(DMSO).

Compound Information

A summary of the key properties of PKUMDL-WQ-2101 is provided in the table below.
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Property Value Reference

2,4-Dihydroxy-N'-(2-hydroxy-5-

Chemical Name nitrobenzylidene)benzohydrazi
de

Molecular Formula C14H11N30s

Molecular Weight 317.25 g/mol

CAS Number 304481-72-9

Purity >98%
Phosphoglycerate

Biological Target
Dehydrogenase (PHGDH)

Mechanism of Action Negative Allosteric Modulator
Solubility Soluble to 100 mM in DMSO
Storage Temperature -20°C

Biological Activity

PKUMDL-WQ-2101 exhibits inhibitory activity against PHGDH and demonstrates anti-tumor
effects in specific cancer cell lines.

Parameter Value Cell Line Reference
ICs0 (PHGDH) 34.8 uM -
MDA-MB-468 (Breast
ECso 7.7 uM
Cancer)
HCC-70 (Breast
ECso 10.8 pM

Cancer)

Experimental Protocols
Materials and Equipment
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e PKUMDL-WQ-2101 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

» Sterile microcentrifuge tubes or amber glass vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

» Ultrasonic bath (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of PKUMDL-WQ-
2101 in DMSO.

o Safety Precautions: Work in a well-ventilated area, preferably a chemical fume hood. Wear
appropriate PPE.

o Calculate the required mass of PKUMDL-WQ-2101.

o Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Calculation: Mass (mg) = 10 mM x 1 mL x 317.25 g/mol / 1000 = 3.1725 mg

e Weighing: Accurately weigh 3.17 mg of PKUMDL-WQ-2101 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube or vial.

¢ Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the compound.

e Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. Gentle warming to 37°C and brief sonication in an ultrasonic bath can
aid dissolution if necessary.
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 Visual Inspection: Visually inspect the solution to ensure there are no undissolved particles.
The solution should be clear.

e Labeling: Clearly label the tube with the compound name, concentration (10 mM), solvent
(DMSO), preparation date, and your initials.

» Storage: Store the stock solution at -20°C. For long-term storage (up to 6 months), it is
recommended to store at -80°C. It is advisable to aliquot the stock solution into smaller
volumes to avoid repeated freeze-thaw cycles.

Stock Solution Preparation Table

For preparing different volumes or concentrations, use the following table as a guide.

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.317 mg 1.586 mg 3.172 mg
5 mM 1.586 mg 7.931 mg 15.862 mg
10 mM 3.172 mg 15.862 mg 31.725 mg
50 mM 15.862 mg 79.312 mg 158.625 mg
100 mM 31.725 mg 158.625 mg 317.250 mg

Visualization
Signaling Pathway of PKUMDL-WQ-2101 Action
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Serine Biosynthesis Pathway Downstream Effects

PHGD 3-Phosphohydroxypyruvate 3 Serine
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Caption: PKUMDL-WQ-2101 inhibits PHGDH in the serine biosynthesis pathway.

Experimental Workflow for Stock Solution Preparation
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Calculate Mass of PKUMDL-WQ-2101
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Caption: Workflow for preparing PKUMDL-WQ-2101 stock solutions in DMSO.
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Logical Relationship of Compound Properties
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Caption: Relationship between properties and application of PKUMDL-WQ-2101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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